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molecular formula C16H19NO B1619968 2-(Piperidinomethyl)-1-Naphthol CAS No. 6638-91-1

2-(Piperidinomethyl)-1-Naphthol

Cat. No. B1619968
CAS RN: 6638-91-1
M. Wt: 241.33 g/mol
InChI Key: LYBPBRBKERCUNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05420362

Procedure details

Brown (Bull. Natl. Inst. Sci. India, No. 31, 167-178, 1965) discloses the following reaction scheme: Mannich reaction of 1-naphthol with piperidine and formaldehyde afforded 2-(piperidinomethyl)-1-naphthol in a yield of 45%. Reduction of 2-(piperidinomethyl)-1-naphthol in the presence of H2 /Pd/SrCO3 afforded 2-methyl-1-naphthol in a yield of 85%.
Name
1-naphthol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
piperidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-(piperidinomethyl)-1-naphthol
Yield
45%

Identifiers

REACTION_CXSMILES
[C:1]1([OH:11])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1.[NH:12]1[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]1.[CH2:18]=O>>[N:12]1([CH2:18][C:2]2[CH:3]=[CH:4][C:5]3[C:10](=[CH:9][CH:8]=[CH:7][CH:6]=3)[C:1]=2[OH:11])[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]1

Inputs

Step One
Name
1-naphthol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC2=CC=CC=C12)O
Name
piperidine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1CCCCC1
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the following reaction scheme

Outcomes

Product
Name
2-(piperidinomethyl)-1-naphthol
Type
product
Smiles
N1(CCCCC1)CC1=C(C2=CC=CC=C2C=C1)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 45%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.